N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide

• IUPAC Name: N-(6-ethoxy-1,3-benzothiazol-2-yl)-2-(4-ethylsulfonylphenyl)acetamide
• InChI: InChI=1S/C19H20N2O4S2/c1-3-25-14-7-10-16-17(12-14)26-19(20-16)21-18(22)11-13-5-8-15(9-6-13)27(23,24)4-2/h5-10,12H,3-4,11H2,1-2H3,(H,20,21,22)
• InChI Key: CAFNYQQRCNBKNZ-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N=C(S2)NC(=O)CC3=CC=C(C=C3)S(=O)(=O)CC
• Molecular Formula: C19H20N2O4S2
• Molecular Weight: 404.5 g/mol
• CAS No.: 919853-23-9

Description

N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, commonly known as EBT, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. EBT is a member of the benzothiazole family and has a molecular weight of 378.46 g/mol.

Scientific Research Applications

Pharmacological Evaluation and Synthesis

• Glutaminase Inhibition for Cancer Therapy : A study highlighted the synthesis and pharmacological evaluation of BPTES analogs, including derivatives similar to N-(6-ethoxybenzo[d]thiazol-2-yl)-2-(4-(ethylsulfonyl)phenyl)acetamide, as potent and selective allosteric inhibitors of kidney-type glutaminase (GLS). This inhibition has therapeutic potential in cancer treatment, as one analog exhibited significant growth attenuation in human lymphoma cells both in vitro and in vivo, suggesting a promising approach for developing cancer therapies (Shukla et al., 2012).

Antimicrobial and Antimalarial Activities

• Antimalarial Sulfonamides against COVID-19 : A reactivity investigation of N-(phenylsulfonyl)acetamide derivatives identified potential antimalarial and antimicrobial activities. The study explored their in vitro antimalarial activity, characterized their ADMET properties, and conducted molecular docking studies to understand their potential as COVID-19 therapeutic agents. One derivative demonstrated excellent antimalarial activity with significant selectivity, indicating the versatility of these compounds in drug discovery (Fahim & Ismael, 2021).

Antitumor Activity and Synthesis

• Antitumor Activity of Benzothiazole Derivatives : A series of N-[4-(benzothiazole-2-yl)phenyl]acetamide derivatives, sharing a core structure with this compound, were synthesized and evaluated for their antitumor activity against a panel of human tumor cell lines. Two compounds showed significant anticancer activity, demonstrating the potential of benzothiazole derivatives in cancer therapy (Yurttaş et al., 2015).

Antimicrobial Synthesis and Evaluation

• Antimicrobial Activities of Thiazole Derivatives : The synthesis of thiazole and fused derivatives, incorporating a structure akin to this compound, demonstrated significant in vitro antimicrobial activity against bacterial and fungal strains. This study showcases the importance of structural diversity in enhancing antimicrobial efficacy (Wardkhan et al., 2008).